Cas no 18522-94-6 ( )

• Product Name: &nbsp
• CAS No: 18522-94-6
• MF: C₆H₆ClNNaO₂S
• MW: 214.625110149384
• CID: 907263
• PubChem ID: 21393629
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,4-chlorobenzenesulfonamide
• AC1L49XM
• CCRIS 5875
• Natrium-(2-methoxy-selenophenolat)
• Natrium-(4-chlor-benzolsulfonsaeureamid)
• p-Methoxybenzeneselenol, sodium salt
• sodium 4-methoxybenzeneselenolate
• NSC-144066
• 18522-94-6
• NSC144066
•  

• Inchi： 1S/C6H6ClNO2S.Na/c7-5-1-3-6(4-2-5)11(8,9)10;/h1-4H,(H2,8,9,10);/q;+1
• InChI Key： YNAQJJFWPPNWPG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 213.97100
• Monoisotopic Mass: 213.9705466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 68.54000
• LogP: 2.76850